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Compound of Interest

Compound Name: 4-Fluoroanisole

Cat. No.: B119533

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 4-Fluoroanisole. Adherence to these procedures is critical for
ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

When handling 4-Fluoroanisole, a comprehensive PPE strategy is mandatory to prevent
exposure. The following equipment must be worn:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] A face shield may be necessary for splash protection.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1] High-
performance nitrile gloves are a suitable option.

o Protective Clothing: A lab coat or a chemical-resistant splash-proof apron is required to
protect against skin contact.[1][2] For larger quantities or increased risk of splashing,
chemical-resistant coveralls should be considered.
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» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 standards is required.[1] Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure. If

ventilation is inadequate, a self-contained breathing apparatus (SCBA) should be used.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Fluoroanisole:

Property

Value

CAS Number

459-60-9[3][4][5][6][]

Molecular Formula

C7H7FO[3][6]

Molecular Weight 126.13 g/mol [3][6]

Appearance Colorless to light yellow liquid[3][4]
Odor Odorless[4][6]

Boiling Point 157 °C/ 314.6 °F @ 760 mmHg[4][7]
Melting Point -45 °C [ -49 °F[4]

Flash Point 43 °C /109.4 °F[1][4][7]

Specific Gravity 1.110[4]

Vapor Density 4.35[4]

Operational Plan: Step-by-Step Handling Procedure

A. Pre-Operational Checks:

» Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and operational.[1]

o Assemble PPE: Don all required personal protective equipment as outlined in Section 1.
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o Prepare Work Area: Work in a well-ventilated area, preferably a certified chemical fume
hood.[1] Remove all potential ignition sources from the vicinity, as 4-Fluoroanisole is a
flammable liquid.[1][4]

e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[1][4] Use spark-proof tools.[1][4]

B. Handling Procedure:
» Container Inspection: Visually inspect the container for any damage or leaks before handling.

e Dispensing: Carefully open the container, avoiding splashing. Use only non-sparking tools for
transfer.[4][6]

« Avoid Contact: Avoid direct contact with eyes, skin, and clothing.[1]
e Minimize Inhalation: Avoid ingesting or inhaling the substance.[1]

o Container Sealing: Keep the container tightly closed when not in use to prevent vapor
release.[1][4][6]

C. Post-Handling:
o Decontamination: Wash hands thoroughly with soap and water after handling.[1]

o Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents.[1][4][6] The storage area should be designated
as a "flammables area".[1][4][6]

o Waste Segregation: Segregate all waste materials contaminated with 4-Fluoroanisole for
proper disposal.

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1] Consultation with
state and local hazardous waste regulations is also necessary to ensure complete and
accurate classification.[1]
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A. Waste Collection:

o Collect all waste, including empty containers which may retain product residue, in a suitable,
labeled, and closed container.[1][4][6]

e Do not mix with incompatible waste streams.
B. Disposal Method:
» Dispose of the contents and container to an approved waste disposal plant.[4][6][7]

e One recommended method is removal to an authorized incinerator equipped with an
afterburner and a flue gas scrubber.[8]

Emergency Procedures
A. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][6]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention.[1][4][6]

 Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical
attention. Do not use mouth-to-mouth resuscitation.[1]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1][4]

B. Spill Response:
e Immediate Actions:

o Evacuate the area and remove all sources of ignition.[1][4]
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o Ensure adequate ventilation.[1]

e Containment:

o For small spills, absorb the spill with an inert material such as vermiculite, sand, or earth.

[1]
o For larger spills, create a dike around the spill to prevent it from spreading.[9]
e Cleanup:

o Use spark-proof tools to collect the absorbed material and place it in a suitable, closed
container for disposal.[1][4]

o Clean the spill area with soap and water.

e Reporting: Report the incident to your supervisor and complete any necessary
accident/incident reports.[9]
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Caption: Logical workflow for the safe handling of 4-Fluoroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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